![molecular formula C8H11NO3 B1454671 2-Acetamidohex-4-ynoic acid CAS No. 104943-82-0](/img/structure/B1454671.png)
2-Acetamidohex-4-ynoic acid
Overview
Description
2-Acetamidohex-4-ynoic acid, also known as AAHA, is an organic compound. It has a molecular formula of C8H11NO3 . It is a derivative of 4-hexynoic acid and is characterized by the presence of a terminal alkyne group, an acetamide group attached to the alpha carbon, and a carboxylic acid group attached to the terminal carbon.
Molecular Structure Analysis
The molecule contains a total of 22 bonds; 11 non-H bonds, 3 multiple bonds, 3 rotatable bonds, 2 double bonds, 1 triple bond, 1 carboxylic acid (aliphatic), 1 secondary amide (aliphatic), and 1 hydroxyl group . It consists of 11 Hydrogen atoms, 8 Carbon atoms, 1 Nitrogen atom, and 3 Oxygen atoms .Scientific Research Applications
Mechanism of Action in Bacterial Enzyme Inhibition
2-Acetamidohex-4-ynoic acid has been studied for its role in inhibiting bacterial enzymes. For instance, it inhibits bacterial glutamic acid decarboxylase in a time-dependent and irreversible manner, demonstrating its potential in antibacterial applications (Jung et al., 1978). The inhibition is stereospecific, involving the abstraction of propargylic hydrogen, which leads to the generation of a reactive alkylating agent in the enzyme's active site. This specific mechanism highlights its potential as a tool in understanding and potentially controlling bacterial enzyme activities.
Enzymatic Reactions and Inhibitory Effects
This compound plays a role in the study of enzymatic reactions, particularly in mammalian-brain L-glutamate 1-carboxy-lyase and 4-aminobutyrate: 2-oxoglutarate aminotransferase. The compound is used to understand the stereochemistry of reactions catalyzed by these enzymes (Bouclier et al., 1979). It's noteworthy for its ability to abstract the proton at C-4 of the inhibitor, providing insights into the enzymatic transaminations of L-amino acids.
Synthesis and Characterization of New Acetylenic Amino Acids
This compound has been instrumental in the synthesis and characterization of new acetylenic amino acids. A study identified three amino acids containing an acetylenic bond from the seed of Euphoria longan. This research emphasizes the compound's utility in exploring the structure and biogenetic relationships of these amino acids (Sung et al., 1969).
Application in Tuberculosis Treatment Research
The compound's analogues, like 2-(Quinolin-4-yloxy)acetamides, have shown promise in tuberculosis treatment. They are potent in vitro inhibitors of Mycobacterium tuberculosis growth, demonstrating activity against drug-resistant strains without apparent toxicity to cells. This points to its potential as a foundation for future drug development in treating tuberculosis (Pissinate et al., 2016).
Safety and Hazards
The safety data sheet for 2-Acetamidohex-4-ynoic acid provides several precautionary statements. These include recommendations to keep the substance away from heat, sparks, open flames, and hot surfaces, and to avoid breathing its dust, fume, gas, mist, vapors, or spray. It also advises using the substance only outdoors or in a well-ventilated area, and wearing protective gloves, clothing, eye protection, and face protection when handling it .
properties
IUPAC Name |
2-acetamidohex-4-ynoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11NO3/c1-3-4-5-7(8(11)12)9-6(2)10/h7H,5H2,1-2H3,(H,9,10)(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NPXKNPYESGNBIH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC#CCC(C(=O)O)NC(=O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
169.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.